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Compound of Interest

Compound Name: RP107

Cat. No.: B1665715

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound RP107,
including its structure, physicochemical properties, a proposed synthesis protocol, and detailed
experimental methodologies for its characterization as a Cyclin-Dependent Kinase (Cdk)
inhibitor and a Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) modulator.

Chemical Structure and Properties

RP107, systematically named 4-(7-butyl-5H-pyrrolo[2,3-b]pyrazin-6-yl)phenol, is a cell-
permeable pyrrolo-pyrazine compound.[1][2] Its chemical structure and key properties are
summarized below.

Table 1: Physicochemical Properties of RP107
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Property Value Source

4-(7-butyl-5H-pyrrolo[2,3-
IUPAC Name _ [1]
b]pyrazin-6-yl)phenol

Molecular Formula C16H17N30 [1]
Molecular Weight 267.33 g/mol [1]
CAS Number 496864-16-5 [1]
Appearance Yellow solid [2]
Chemical Class Pyrrolo-pyrazine [1112]

Proposed Synthesis of RP107

While a specific, detailed synthesis protocol for RP107 is not readily available in the public
domain, a plausible synthetic route can be devised based on established methods for the
synthesis of analogous 6-aryl-pyrrolo[2,3-b]pyrazines. The following proposed protocol is
adapted from methodologies reported for the synthesis of similar compounds.

Proposed Reaction Scheme:
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Step 1: Suzuki Coupling
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Assay Preparation

Grepare serial dilution of RPlO?] Grepare Cdk enzyme and substrate solutiorD

Kinase Reaction

y y

Gdd RP107 and enzyme/substrate to plate]

Qnitiate reaction with ATP]

anubate at 30°C]

Signal Detection

y

(’Stop reaction and deplete ATF)
Gdd detection reagent to generate Iuminescenca
[Measure Iuminescence)
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Cell Culture and Treatment

(Culture epithelial cells on permeable supports)

y

(Treat cells with RP107 or vehicle)

Ussing Chavmber Setup

(Mount cell monolayer in Ussing chambe)

(Equilibrate with Ringer's solutior)

Electrophysiologlvcal Measurement

(Measure baseline short-circuit current (|SCD

(Add forskolin to activate CFTR)

(Add CFTR inhibitor to confirm specificity)

(Record changes in Isc)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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